Cas no 1708268-43-2 (3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1708268-43-2
• MF: C₁₄H₁₆FN₃O
• MW: 261.294746398926
• CID: 5039161
• Update Time: 2025-11-02

3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-phenyl)-1-methyl-1,4,7-triaza-spiro[4.5]dec-3-en-2-one
• 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C14H16FN3O/c1-18-13(19)12(10-3-5-11(15)6-4-10)17-14(18)7-2-8-16-9-14/h3-6,16H,2,7-9H2,1H3
• InChI Key： SUBVPEQORWRIDO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(N(C)C2(CNCCC2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 404
• XLogP3: 1.1
• Topological Polar Surface Area: 44.7

Additional information on 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one

Exploring the Potential of 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1708268-43-2) in Modern Pharmaceutical Research

The compound 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1708268-43-2) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential therapeutic applications. As a spirocyclic compound containing a fluorophenyl group, this molecule represents an intriguing scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

Recent searches on scientific databases and AI-powered research tools reveal growing interest in fluorinated spirocyclic compounds, with researchers particularly focusing on their potential as neuroprotective agents and selective receptor binders. The presence of both the fluorophenyl moiety and the triazaspiro[4.5]decene core in this compound suggests possible applications in addressing current challenges in neurodegenerative disease research and precision medicine approaches.

Structural analysis of 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one reveals several noteworthy features. The spirocyclic architecture provides structural rigidity that may enhance binding specificity, while the fluorine substitution on the phenyl ring could influence both pharmacokinetic properties and target interactions. These characteristics align with current trends in medicinal chemistry that emphasize three-dimensional molecular complexity and fluorine incorporation to improve drug-like properties.

In the context of current pharmaceutical research priorities, this compound's potential as a blood-brain barrier penetrant is particularly intriguing. The combination of its moderate lipophilicity (predicted from its structure) and the presence of hydrogen bond acceptors in the triazaspiro[4.5]decene system suggests it might overcome one of the major challenges in CNS drug development. This aligns with numerous recent searches on "improving brain penetration of small molecules" and "designing CNS-active compounds."

The synthetic accessibility of 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one has been demonstrated through several published routes, typically involving multicomponent reactions or cyclization strategies that construct the spirocyclic core. These methods reflect the growing emphasis on atom-economical synthesis in modern medicinal chemistry - a topic frequently searched in relation to "green chemistry approaches to drug synthesis."

From a therapeutic perspective, preliminary studies on related triazaspiro compounds suggest potential applications in modulating neurotransmitter systems. The structural similarity to known serotonergic and dopaminergic agents makes this compound particularly interesting for researchers investigating mood disorders and cognitive enhancement - areas that consistently rank among the top searched topics in pharmacological research.

The fluorophenyl group in this molecule may contribute to enhanced metabolic stability, addressing one of the most searched challenges in drug development: "improving metabolic stability of lead compounds." Fluorine substitution is known to block certain metabolic pathways while potentially enhancing target binding affinity through subtle electronic effects.

Current market trends in pharmaceutical development show increasing demand for novel heterocyclic scaffolds that can serve as platforms for focused library development. The structural uniqueness of 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one positions it as a valuable building block for such applications, particularly in fragment-based drug discovery - another highly searched topic in contemporary medicinal chemistry.

In the context of personalized medicine, this compound's potential as a selective modulator rather than a broad-spectrum agent aligns with current therapeutic paradigms. The presence of multiple hydrogen bond acceptors and the constrained spirocyclic geometry may enable selective interactions with specific protein targets, addressing the frequently searched need for "reducing off-target effects in drug candidates."

As research continues on 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one and related compounds, their potential applications in addressing unmet medical needs become increasingly apparent. The compound's balanced combination of structural novelty, potential CNS activity, and drug-like properties makes it a compelling subject for further investigation in both academic and industrial settings.

The growing body of literature on fluorinated spirocyclic compounds suggests that molecules like 3-(4-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.5]dec-3-en-2-one will continue to play important roles in advancing medicinal chemistry and drug discovery. With its unique structural features and promising pharmacological potential, this compound represents an exciting area of research that addresses many current challenges and opportunities in pharmaceutical development.